Cas no 4841-85-4 (diethyl cis-cyclohex-4-ene-1,2-dicarboxylate)

• Product Name: diethyl cis-cyclohex-4-ene-1,2-dicarboxylate
• CAS No: 4841-85-4
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 330354
• PubChem ID: 87560554
• Update Time: 2025-06-07

diethyl cis-cyclohex-4-ene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexene-1,2-dicarboxylicacid, 1,2-diethyl ester, (1R,2S)-rel-
• Diethyl cis-4-Cyclohexene-1,2-dicarboxylate
• diethyl cyclohex-4-ene-1,2-dicarboxylate
• (+/-)-diethyl trans-4-cyclohexene-1,2-dicarboxylate
• (+-)-trans-Cyclohex-4-en-1,2-dicarbonsaeure-diaethylester
• (+-)-trans-cyclohex-4-ene-1,2-dicarboxy
• AC1L88JH
• ACMC-209kd3
• ACMC-209kmy
• AGN-PC-005TAN
• cis-4-Cyclohexene-1,2-dicarboxylic Acid Diethyl Ester
• diethyl 4-cyclohexene-trans-1,2-dicarboxylate
• Diethyl trans-4-Cyclohexene-1,2-dicarboxylate
• rac-trans-bis(carboxyethyl)cyclohexene
• SureCN472111
• trans-1,2-bis(ethoxycarbonyl)-4-cyclohexene
• NSC406940
• diethyl 1,2,3,6-tetrahydrophthalate
• (1R,2R)-diethyl cyclohex-4-ene-1,2-dicarboxylate
• VZ31846
• D3714
• A15604
• 1,2-diethyl cyclohex-4-ene-1,2-dicarboxylate
• 4-Cyclohexene-1,2-dicarboxylic acid diethyl ester
• diethyl cis-cyclohex-4-ene-1,2-dicarboxylate
• P10037
• MFCD00029512
• AKOS025402729
• 1,2-Diethyl (1R,2S)-rel-cyclohex-4-ene-1,2-dicarboxylate
• 3-(Butan-2-yl)-6-methoxy cyclohexa-1,4-diene
• diethyl (1S,2R)-cyclohex-4-ene-1,2-dicarboxylate
• 4841-85-4
• Diethylcis-4-Cyclohexene-1,2-dicarboxylate
• SCHEMBL11311453
• AS-50376
• CS-0057939
• J-803009
• OWVOHDKOANTMJU-AOOOYVTPSA-N
• 1,2-diethyl (1R,2S)-cyclohex-4-ene-1,2-dicarboxylate
• DB-254443

• MDL： D154135
• Inchi： 1S/C12H18O4/c1-3-15-11(13)9-7-5-6-8-10(9)12(14)16-4-2/h5-6,9-10H,3-4,7-8H2,1-2H3/t9-,10+
• InChI Key： OWVOHDKOANTMJU-AOOOYVTPSA-N
• SMILES： O(CC)C([C@@H]1CC=CC[C@@H]1C(=O)OCC)=O

Computed Properties

• Exact Mass: 226.12054
• Monoisotopic Mass: 226.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.08
• Boiling Point: 114°C/1mmHg(lit.)
• Flash Point: 138.1°C
• Refractive Index: 1.4610 to 1.4650
• PSA: 52.6
• LogP: 1.69500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on diethyl cis-cyclohex-4-ene-1,2-dicarboxylate

Diethyl Cis-Cyclohex-4-ene-1,2-Dicarboxylate: A Comprehensive Overview

Diethyl cis-cyclohex-4-ene-1,2-dicarboxylate, also known by its CAS registry number CAS No. 4841-85-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, which belongs to the class of cyclic esters, has garnered attention due to its unique structural properties and potential for use in advanced materials and pharmaceuticals.

The molecular structure of diethyl cis-cyclohexene dicarboxylate consists of a cyclohexene ring with two ester groups at the 1 and 2 positions, along with a double bond at the 4 position. This arrangement imparts the compound with a chiral nature, making it an interesting candidate for stereochemical studies. Recent research has highlighted its potential as a precursor for synthesizing complex organic molecules, particularly in the realm of polyesters and biodegradable polymers.

One of the most notable advancements involving this compound is its role in the development of bio-based plastics. Scientists have explored its ability to form polycarbonates with enhanced mechanical properties, which could serve as eco-friendly alternatives to traditional petroleum-based plastics. The use of cis-cyclohexene dicarboxylate in such applications is particularly promising due to its ability to undergo polymerization under mild conditions, reducing energy consumption and environmental impact.

In addition to its role in materials science, diethyl cis-cyclohexene dicarboxylate has also found applications in the pharmaceutical industry. Researchers have investigated its potential as a drug delivery vehicle, leveraging its biocompatibility and controlled degradation properties. Recent studies have demonstrated that this compound can be used to create nanocarriers for targeted drug delivery, enhancing therapeutic efficacy while minimizing side effects.

The synthesis of diethyl cis-cyclohexene dicarboxylate typically involves multi-step organic reactions, including esterification and cyclization processes. Recent advancements in catalytic methods have enabled more efficient production pathways, reducing costs and improving yield. For instance, the use of transition metal catalysts has been shown to accelerate the formation of the cyclohexene ring while maintaining stereochemical integrity.

In terms of physical properties, this compound exhibits a melting point around 50°C and a boiling point above 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under thermal and oxidative conditions further enhances its utility in industrial applications.

The growing interest in sustainable chemistry has also led to investigations into the environmental impact of diethyl cis-cyclohexene dicarboxylate. Researchers have assessed its biodegradability under different conditions and found that it can be effectively degraded by microbial communities in controlled environments. This property is particularly advantageous for applications where eco-friendliness is a priority.

In conclusion, diethyl cis-cyclohexene dicarboxylate, with its unique structural features and diverse applications, continues to be a focal point in contemporary chemical research. Its role in advancing materials science, pharmaceuticals, and sustainable chemistry underscores its importance as a key compound in modern organic synthesis.